Cas no 254-05-7 (1-Benzopyrylium)

• Product name: 1-Benzopyrylium
• CAS No: 254-05-7
• MF: C₉H₇O
• MW: 131.151282548904
• CID: 1422585
• PubChem ID: 9548823

1-Benzopyrylium Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium
• 254-05-7
• SCHEMBL132402
• chromenium
• benzopyrylium
• 1-Benzopyrylium-cation
• Q27116704
• DTXSID101317130
• CHEBI:36114
• chromenylium

• Inchi： InChI=1S/C9H7O/c1-2-6-9-8(4-1)5-3-7-10-9/h1-7H/q+1
• InChI Key： JPBGLQJDCUZXEF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=[O+]2

Computed Properties

• Exact Mass: 131.04971
• Monoisotopic Mass: 131.049689843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 11.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans